Cas no 27258-15-7 (3-Bromo-4-iodo-1H-pyrazole)
3-Bromo-4-iodo-1H-pyrazole is a halogenated pyrazole derivative widely utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct bromo and iodo functional groups enable selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic frameworks. The compound’s high reactivity and stability under controlled conditions make it valuable for developing bioactive molecules, including agrochemicals and medicinal compounds. Its crystalline form ensures consistent purity, while its well-defined structure allows precise modifications in drug discovery. Suitable for use under inert conditions, 3-Bromo-4-iodo-1H-pyrazole is an essential building block for researchers seeking to explore novel pyrazole-based derivatives.
3-Bromo-4-iodo-1H-pyrazole structure
Product Name:3-Bromo-4-iodo-1H-pyrazole
CAS No:27258-15-7
MF:C3H2BrIN2
MW:272.869851589203
MDL:MFCD27988092
CID:2093903
PubChem ID:91663939
Update Time:2025-05-28
3-Bromo-4-iodo-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-iodo-1H-pyrazole
- 5-Bromo-4-iodo-1H-pyrazole
- 1H-Pyrazole, 3-broMo-4-iodo-
- FCH2516282
- SB21889
- SY044788
- 3-Bromo-4-iodo-1H-pyrazole, AldrichCPR
- OR307261
- AK170524
- CID 91663939
- 3-Bromo-4-iodopyrazole
- DB-086613
- 27258-15-7
- EN300-7255754
- CBA25815
- DTXSID301310954
- AKOS025290759
- CS-0051473
- SCHEMBL25623578
- MFCD27988092
- AS-34884
- 866-125-5
-
- MDL： MFCD27988092
- Inchi： 1S/C3H2BrIN2/c4-3-2(5)1-6-7-3/h1H,(H,6,7)
- InChI Key： GCXJYBLZNXJFHY-UHFFFAOYSA-N
- SMILES： IC1C=NNC=1Br
Computed Properties
- Exact Mass: 271.84461g/mol
- Monoisotopic Mass: 271.84461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 70
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 1.9
Experimental Properties
- Density: 2.749±0.06 g/cm3(Predicted)
- Boiling Point: 354.1±22.0 °C(Predicted)
- pka: 9.87±0.50(Predicted)
3-Bromo-4-iodo-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B705133-10mg |
3-Bromo-4-iodo-1H-Pyrazole |
27258-15-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B705133-50mg |
3-Bromo-4-iodo-1H-Pyrazole |
27258-15-7 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B705133-100mg |
3-Bromo-4-iodo-1H-Pyrazole |
27258-15-7 | 100mg |
$ 160.00 | 2022-06-06 | ||
| Alichem | A049002830-5g |
3-Bromo-4-iodo-1H-pyrazole |
27258-15-7 | 95% | 5g |
$1301.04 | 2023-09-02 | |
| Alichem | A049002830-10g |
3-Bromo-4-iodo-1H-pyrazole |
27258-15-7 | 95% | 10g |
$1672.32 | 2023-09-02 | |
| Alichem | A049002830-25g |
3-Bromo-4-iodo-1H-pyrazole |
27258-15-7 | 95% | 25g |
$2760.40 | 2023-09-02 | |
| Chemenu | CM107667-1g |
3-bromo-4-iodo-1H-pyrazole |
27258-15-7 | 95+% | 1g |
$932 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY044788-1g |
3-Bromo-4-iodopyrazole |
27258-15-7 | ≥95% | 1g |
¥4335.48 | 2025-04-15 | |
| eNovation Chemicals LLC | D914872-1g |
3-Bromo-4-iodopyrazole |
27258-15-7 | 95% | 1g |
$540 | 2024-07-20 | |
| eNovation Chemicals LLC | D499895-1G |
3-bromo-4-iodo-1H-pyrazole |
27258-15-7 | 97% | 1g |
$100 | 2024-07-21 |
3-Bromo-4-iodo-1H-pyrazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:27258-15-7)3-Bromo-4-iodo-1H-pyrazole
Order Number:A876990
Stock Status:in Stock
Quantity:500mg/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:52
Price ($):195.0/158.0
Email:sales@amadischem.com
3-Bromo-4-iodo-1H-pyrazole Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:27258-15-7)3-Bromo-4-iodo-1H-pyrazole
Purity:99%/99%
Quantity:500mg/5g
Price ($):195.0/158.0